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Compound of Interest

Compound Name: 7-Methylquinolin-2(1H)-one

CAS No.: 4053-35-4

Cat. No.: B1607410

Get Quote

Executive Summary: Immediate Directives
Waste Classification: Non-Halogenated Organic Solvent/Solid.

Primary Disposal Method: High-Temperature Incineration (Destructive oxidation).

Drain Disposal:STRICTLY PROHIBITED. Quinolinone scaffolds exhibit aquatic toxicity and

stability against standard hydrolysis.

Incompatibility: Do not mix with strong oxidizers (e.g., concentrated nitric acid, peroxides) or

strong reducing agents (hydrides) in the waste stream.

Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand its behavior in the waste stream.
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Property Specification Operational Implication

Chemical Structure C₁₀H₉NO

Nitrogen-containing

heterocycle; requires high

temp (>1000°C) to break the

ring structure.

Physical State Solid (Powder/Crystals)
Dust inhalation hazard during

weighing/transfer.

Solubility
Low in Water; High in

DMSO/MeOH

Do not attempt to dissolve in

water for disposal. Use organic

solvent streams.[1][2]

Acidity/Basicity Weakly Amphoteric

Can exist as a salt; compatible

with neutral or slightly basic

organic waste streams.

Key Hazards
Irritant (Skin/Eye), Suspected

Mutagen

Treat as a potential carcinogen

due to the quinoline core.

The "Why" Behind the Protocol: The quinolinone ring is thermodynamically stable. Standard

wastewater treatment (hydrolysis/bacterial digestion) is often insufficient to degrade the core

structure, leading to bioaccumulation. Therefore, thermal destruction via a licensed hazardous

waste facility is the only validated disposal route.

Step-by-Step Disposal Procedures
Scenario A: Disposing of Pure Solid (Excess/Expired)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container.

Labeling: Mark as "Hazardous Waste - Solid."

Constituent Listing: Explicitly write "7-Methylquinolin-2(1H)-one" and "Toxic/Irritant."

Segregation: Do not mix with reactive solids (e.g., sodium metal, hydrides).

Scenario B: Disposing of Reaction Mixtures/Mother Liquors
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Most research applications involve this compound dissolved in DMSO, Methanol, or DMF.

Assess the Solvent:

If dissolved in DMSO/Methanol/DMF: Dispose in the "Non-Halogenated Organic Solvents"

carboy.

If dissolved in Dichloromethane (DCM)/Chloroform: Dispose in the "Halogenated Organic

Solvents" carboy.

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved strong

acids/bases, neutralize before adding to the central waste carboy to prevent exothermic

reactions in the drum.

Precipitation Risk: If the concentration is high (>100 mg/mL), the compound may precipitate

when mixed with other solvents. Action: Dilute with methanol before adding to the waste

container to prevent sludge formation at the bottom of the carboy.

Scenario C: Empty Containers (RCRA Compliance)
To classify a container as "RCRA Empty" (allowing for standard trash disposal of the bottle),

you must follow the Triple Rinse Rule:

Rinse 1: Add a small volume of Methanol or Acetone (solvent capable of dissolving the

residue). Shake well. Decant into the Organic Waste carboy.

Rinse 2: Repeat.

Rinse 3: Repeat.

Deface: Cross out the label and write "EMPTY."

Disposal: Place the dry, uncapped bottle in the glass recycling or trash (depending on local

facility rules).

Waste Stream Decision Tree
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The following logic flow ensures you select the correct waste stream, preventing regulatory

violations and dangerous chemical incompatibilities.

Waste Generation:
7-Methylquinolin-2(1H)-one

Physical State?

Is it Pure or Contaminated Debris?

Solid

Primary Solvent?

Liquid/Solution

Solid Waste Bin
(Label: Toxic Organic Solid)

Pure Compound

Chemically Contaminated
Debris/Sharps

Gloves/Wipes/Syringes

Contains Halogens?
(DCM, Chloroform, etc.)

Non-Halogenated
Organic Waste

No (e.g., DMSO, MeOH)

Halogenated
Organic Waste

Yes (e.g., DCM)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating quinolinone waste streams based on physical state

and solvent composition.

Emergency Procedures (Spill Response)
In the event of a powder spill outside of a containment hood:
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Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 or P100 respirator (dust hazard).

Containment: Do not dry sweep (this generates dust). Cover the spill with a wet paper towel

(dampened with water or methanol) to suppress particulates.

Cleanup: Scoop the damp material and towels into a wide-mouth jar.

Decontamination: Wipe the surface with a soap/water solution, followed by an alcohol wipe.

Place all wipes in the Solid Hazardous Waste bin.

Regulatory & Compliance Context
EPA (RCRA): While 7-Methylquinolin-2(1H)-one is not explicitly "P-listed" (acutely

hazardous), it falls under the "Characteristic Waste" definition if it exhibits toxicity, or more

commonly, as a "Listed Waste" constituent if derived from specific industrial processes (K-

listed streams). In a lab setting, it is managed as Hazardous Chemical Waste.[3]

Satellite Accumulation Areas (SAA): Waste must be stored at or near the point of generation.

Containers must remain closed unless adding waste.

Cradle-to-Grave: You are responsible for this chemical until it is destroyed. Ensure your

waste manifest explicitly lists "Quinoline Derivatives" to alert the incineration facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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